Cas no 2249236-43-7 (4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride)

• Product Name: 4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride
• CAS No: 2249236-43-7
• MF: C₁₆H₁₃ClFNO₄S
• MW: 369.795125722885
• CID: 5412202
• PubChem ID: 138031203
• Update Time: 2025-10-22

4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26609220
• 4-[(8-chloro-3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]benzene-1-sulfonyl fluoride
• Z2768275676
• 2249236-43-7
• 4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride

• Inchi： 1S/C16H13ClFNO4S/c17-13-3-1-2-12-14(8-9-23-15(12)13)19-16(20)10-4-6-11(7-5-10)24(18,21)22/h1-7,14H,8-9H2,(H,19,20)
• InChI Key： SXXWHKGUUBTBTJ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(C(NC2C3=CC=CC(Cl)=C3OCC2)=O)C=C1

Computed Properties

• Exact Mass: 369.0237849g/mol
• Monoisotopic Mass: 369.0237849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.0±50.0 °C(Predicted)
• pka: 12.17±0.20(Predicted)

Additional information on 4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride

Introduction to 4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride (CAS No. 2249236-43-7)

4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2249236-43-7, represents a novel class of molecules with potential applications in the synthesis of bioactive agents. The structural complexity of this compound, featuring a combination of heterocyclic and aromatic moieties, makes it a subject of intense study for chemists and biologists alike.

The molecular structure of 4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzene sulfonyl fluoride group at one end of the molecule and an amino carbonyl linkage to an 8-chloro-3,4-dihydro-2H-1-benzopyran ring at the other end creates a versatile platform for further chemical modifications. These modifications can be tailored to enhance the compound's bioactivity, solubility, and metabolic stability, making it an attractive candidate for drug discovery programs.

In recent years, there has been growing interest in the development of new therapeutic agents derived from heterocyclic compounds. Heterocycles are known for their diverse biological activities and are frequently found in natural products and pharmaceuticals. The 8-chloro-3,4-dihydro-2H-1-benzopyran moiety in this compound is particularly noteworthy, as it has been shown to exhibit various pharmacological effects when incorporated into drug molecules. For instance, derivatives of this scaffold have demonstrated potential in the treatment of neurological disorders, inflammation, and infectious diseases.

The sulfonyl fluoride group is another critical feature of this compound that contributes to its reactivity and utility in medicinal chemistry. Sulfonyl fluorides are well-known for their ability to act as leaving groups in nucleophilic substitution reactions, allowing for the facile introduction of other functional groups into the molecule. This property makes 4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride a valuable intermediate in the synthesis of more complex drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the intricate framework of this compound. These methods not only improve the yield and purity of the final product but also allow for greater control over its stereochemistry, which is crucial for biological activity.

The pharmacological potential of 4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes that are implicated in cancer progression and inflammation. Additionally, its ability to cross the blood-brain barrier has been evaluated, making it a promising candidate for central nervous system therapies.

The synthesis and characterization of this compound have also contributed to our understanding of molecular recognition processes. By studying how different functional groups interact with biological targets, scientists can gain insights into the principles governing drug design. This knowledge can then be applied to develop new molecules with improved efficacy and reduced side effects.

In conclusion, 4-[[(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)amino]carbonyl]benzenesulfonyl fluoride (CAS No. 2249236-43-7) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its complex architecture and versatile functional groups make it an excellent starting point for the development of novel therapeutic agents. As our understanding of synthetic chemistry and drug design continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.